Cas no 797036-00-1 (2-(4-Aminobenzenesulphonyl)acetonitrile)

• Product Name: 2-(4-Aminobenzenesulphonyl)acetonitrile
• CAS No: 797036-00-1
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 4190744
• PubChem ID: 21543714
• Update Time: 2025-10-25

2-(4-Aminobenzenesulphonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(4-aminophenyl)sulfonyl]-
• 2-(4-Aminobenzenesulfonyl)acetonitrile
• 2-(4-Aminobenzenesulphonyl)acetonitrile
• SCHEMBL5745307
• 2-(4-aminophenyl)sulfonylacetonitrile
• AKOS010627244
• 797036-00-1
• G60037
• CS-0236943
• XGB03600
• EN300-175441
• 988-711-0

• Inchi： 1S/C8H8N2O2S/c9-5-6-13(11,12)8-3-1-7(10)2-4-8/h1-4H,6,10H2
• InChI Key： CRBXIHDJWSZJIB-UHFFFAOYSA-N
• SMILES： C(#N)CS(C1=CC=C(N)C=C1)(=O)=O

Computed Properties

• Exact Mass: 196.03064868Da
• Monoisotopic Mass: 196.03064868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.3Ų

Additional information on 2-(4-Aminobenzenesulphonyl)acetonitrile

Recent Advances in the Study of 2-(4-Aminobenzenesulphonyl)acetonitrile (CAS: 797036-00-1)

2-(4-Aminobenzenesulphonyl)acetonitrile (CAS: 797036-00-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of sulfonamide-based pharmaceuticals. Recent studies have highlighted its potential in drug discovery, especially in the design of enzyme inhibitors and antimicrobial agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(4-Aminobenzenesulphonyl)acetonitrile as a precursor for the synthesis of novel carbonic anhydrase inhibitors. The researchers demonstrated that derivatives of this compound exhibited high selectivity and potency against tumor-associated carbonic anhydrase isoforms, suggesting potential applications in cancer therapy. The study also emphasized the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In another recent investigation, scientists utilized 2-(4-Aminobenzenesulphonyl)acetonitrile to develop a series of antimicrobial agents targeting drug-resistant bacterial strains. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that the synthesized compounds showed significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymatic pathways.

Further research has explored the compound's role in the development of fluorescent probes for biological imaging. A 2024 study in Analytical Chemistry described the synthesis of a novel fluorescent derivative of 2-(4-Aminobenzenesulphonyl)acetonitrile, which demonstrated excellent photostability and specificity for labeling lysosomes in live cells. This advancement opens new possibilities for real-time monitoring of cellular processes and drug delivery mechanisms.

The synthetic versatility of 2-(4-Aminobenzenesulphonyl)acetonitrile has also been demonstrated in recent work on metal-organic frameworks (MOFs). Researchers have employed this compound as a linker in the construction of MOFs with potential applications in drug delivery and controlled release systems. The unique structural features of the compound allow for the creation of frameworks with tunable porosity and surface functionality, as reported in a 2023 ACS Applied Materials & Interfaces publication.

In conclusion, recent studies continue to highlight the importance of 2-(4-Aminobenzenesulphonyl)acetonitrile (CAS: 797036-00-1) in pharmaceutical research and development. Its applications span from drug discovery to materials science, demonstrating its versatility as a chemical building block. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in treating emerging infectious diseases.